Cas no 1028332-12-8 (N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide)

• Product Name: N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide
• CAS No: 1028332-12-8
• MF: C₁₁H₁₃ClN₄OS
• MW: 284.765119314194
• CID: 5230115
• Update Time: 2025-07-23

N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide

• Inchi： 1S/C11H13ClN4OS/c1-5-13-6-7(12)14-10(15-8(6)18-5)16-9(17)11(2,3)4/h1-4H3,(H,14,15,16,17)
• InChI Key： RWVOKZFWTHANJR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(Cl)=C2N=C(C)SC2=N1)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 1,3-thiazolo[5,4-d]pyrimidines

Additional information on N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide

Introduction to N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide (CAS No. 1028332-12-8)

N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide (CAS No. 1028332-12-8) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents targeting various diseases.

The molecular structure of N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide incorporates a thiazole-pyrimidine hybrid scaffold, which is a well-documented motif in medicinal chemistry. The presence of a chloro substituent at the 7-position and a methyl group at the 2-position of the thiazole ring enhances its pharmacological activity by influencing electronic and steric properties. The pivalamide moiety at the nitrogen atom contributes to metabolic stability and bioavailability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a surge in research focusing on thiazole-pyrimidine derivatives due to their diverse biological activities. These compounds have shown promise in inhibiting kinases, enzymes involved in cancer progression, and other therapeutic targets. Specifically, studies have highlighted the potential of N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide as a lead compound for developing kinase inhibitors. Its ability to interact with specific pockets on the enzyme surface has been demonstrated through computational studies and experimental validations.

One of the most compelling aspects of this compound is its mechanism of action. Preclinical studies have indicated that it can selectively inhibit certain kinases by binding to their active sites, thereby disrupting signaling pathways that are crucial for cell proliferation and survival. This selective inhibition is particularly valuable in oncology research, where targeted therapies are sought to minimize side effects associated with conventional chemotherapies.

The synthesis of N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The chloro-substituted thiazole ring is typically synthesized via cyclization reactions, followed by functional group transformations to introduce the pivalamide moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

Recent advancements in crystallography have provided valuable insights into the binding interactions of N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide with target proteins. High-resolution structures have revealed that this compound forms stable hydrogen bonds and hydrophobic interactions with key residues in the kinase active site. These structural details have guided medicinal chemists in designing analogs with improved potency and selectivity.

The pharmacokinetic properties of N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide have also been extensively studied. In vitro assays have demonstrated its favorable solubility and stability under physiological conditions, suggesting good oral bioavailability. Additionally, preliminary in vivo studies in animal models have shown that it exhibits moderate tissue distribution and rapid clearance from the bloodstream, indicating potential for further development as an oral therapeutic agent.

The potential therapeutic applications of this compound are broad and span across multiple disease areas. Beyond oncology, research has explored its efficacy in treating inflammatory diseases and infectious disorders. The ability of N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide to modulate inflammatory pathways has been linked to its anti-inflammatory properties, making it a candidate for developing novel treatments for chronic inflammatory conditions.

In conclusion, N-(7-Chloro-2-methylthiazolo[5,4-d]pyrimidin-5-yl)pivalamide (CAS No. 1028332-12-8) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research efforts are warranted to fully explore its potential applications and optimize its pharmacological properties for clinical use.